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Compound of Interest

Compound Name: 1-(3-Bromophenyl)piperazine
CAS No.: 31197-30-5
Cat. No.: B3035295
Get Quote
. J

Welcome to the Technical Support Center for researchers, scientists, and drug development
professionals. This guide is designed to provide in-depth, practical solutions for optimizing the
Suzuki-Miyaura cross-coupling of bromophenylpiperazines, a critical transformation in the
synthesis of numerous pharmaceutical agents.[1][2] We will move beyond simple protocols to
explore the mechanistic reasoning behind experimental choices, empowering you to
troubleshoot effectively and achieve robust, high-yielding reactions.

Core Principles: The Suzuki-Miyaura Catalytic Cycle

A foundational understanding of the catalytic cycle is paramount for effective troubleshooting.
The reaction proceeds through three key steps: oxidative addition, transmetalation, and
reductive elimination.[3] Each step presents unique challenges and opportunities for
optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3035295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

